![molecular formula C18H21NO3 B8810021 N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-phenylacetamide CAS No. 4876-02-2](/img/structure/B8810021.png)
N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-phenylacetamide
Cat. No. B8810021
M. Wt: 299.4 g/mol
InChI Key: HVABELWWEQMYIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([CH2:7][CH2:8][NH2:9])[cH:10][c:11]1[O:12][CH3:13].[c:14]1([CH2:20][C:21](=[O:22])[Cl:23])[cH:15][cH:16][cH:17][cH:18][cH:19]1>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([CH2:7][CH2:8][NH:9][C:21]([CH2:20][c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)=[O:22])[cH:10][c:11]1[O:12][CH3:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CCN)cc1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)Cc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(CCNC(=O)Cc2ccccc2)cc1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
